tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-3-yl)carbamate

• IUPAC Name: tert-butyl N-methyl-N-[1-[1-(1,3-thiazol-2-yl)ethyl]piperidin-3-yl]carbamate
• InChI: InChI=1S/C16H27N3O2S/c1-12(14-17-8-10-22-14)19-9-6-7-13(11-19)18(5)15(20)21-16(2,3)4/h8,10,12-13H,6-7,9,11H2,1-5H3
• InChI Key: SHDSHHFNMQFYBL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=CS1)N2CCCC(C2)N(C)C(=O)OC(C)(C)C
• Molecular Formula: C16H27N3O2S
• DSSTOX Substance ID: DTXSID601120401
• Molecular Weight: 325.5 g/mol
• CAS RN: 1289387-39-8

Description

“tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-3-yl)carbamate” is a chemical compound with the molecular formula C16H27N3O2S and a molecular weight of 325.5. It is related to the class of compounds known as carbamates.

Scientific Research Applications

1. Structural and Synthetic Analysis

• The compound tert-Butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate exhibits specific structural characteristics, with the plane of the pyrazole ring forming a dihedral angle with the piperidine ring. This study highlights the detailed structural analysis of such compounds (Richter et al., 2009).

2. Role in Synthesis of Biologically Active Compounds

• The synthesis of tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an intermediate in crizotinib and other biologically active compounds, showcases the utility of tert-butyl methyl compounds in drug synthesis (Kong et al., 2016).

3. Crystallographic and Interaction Studies

• Carbamate derivatives, including tert-butyl 3-methyl-1-(3-m-tolylselenoureido)butan-2-yl carbamate, have been structurally characterized using single-crystal X-ray diffraction, revealing unique molecular environments and interactions, relevant for understanding the chemical behavior of similar tert-butyl methyl compounds (Das et al., 2016).

4. Synthetic Methodology and Applications

• Research on the synthesis of tert-butyl 1-(5,8-dioxohexahydro-[1,3]thiazolo[3,4-a]pyrazin-3-yl)ethylcarbamate and its diastereomers contributes to the broader understanding of synthetic methods for producing complex tert-butyl methyl carbamate compounds and their potential applications (Liu et al., 2012).

5. Novel Piperidine Substituted Benzothiazole Derivatives

• The synthesis and biological properties of new piperidine substituted benzothiazole derivatives demonstrate the versatility of such compounds in pharmacological contexts, suggesting possible applications for tert-butyl methyl compounds in this area (Shafi et al., 2021).